3-[(5-Cyclohexyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid

• IUPAC Name: 4-[(5-cyclohexyl-1,3,4-thiadiazol-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C12H17N3O3S/c16-9(6-7-10(17)18)13-12-15-14-11(19-12)8-4-2-1-3-5-8/h8H,1-7H2,(H,17,18)(H,13,15,16)
• InChI Key: ZQAOOAKZUGRPJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(S2)NC(=O)CCC(=O)O
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

1,3,4-Thiadiazole is a heterocyclic compound that has been the subject of considerable interest for designing new antitumor agents. It has various biological activities including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial. Some drugs with a thiadiazole scaffold, such as sulfamethoxazole, acetazolamide, and butazolamide, produce diverse biological actions.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives has been achieved by both conventional and microwave methods using polyphosphoric acid, POCl3, H2SO4, HCl, and CS2 as catalysts.

Molecular Structure Analysis

The proposed biological activities of 1,3,4-thiadiazole derivatives have been based on assumptions like the presence of =N-C-S- moiety and strong aromaticity of the ring being the requirements for low toxicity and in vivo stability. Derivatives of 1,3,4-thiadiazole have enormous capability to produce mesoionic salts.

Chemical Reactions Analysis

1,3,4-Thiadiazole derivatives have shown a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, anti-leishmanial.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific 1,3,4-thiadiazole derivative would depend on its exact structure. For example, (5-cyclohexyl-1,3,4-thiadiazol-2-yl)methanol, a derivative of 1,3,4-thiadiazole, has a molecular weight of 198.29.

Mechanism of Action

Bioactive properties of thiadiazole are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Safety and Hazards

The safety and hazards of a specific 1,3,4-thiadiazole derivative would depend on its exact structure. For example, 3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid has hazard statements H302,H312,H332.

Future Directions

The future directions in the research of 1,3,4-thiadiazole derivatives could involve further exploration of their biological activities and potential applications in medicine. Structural modifications in the 1,3,4-thiadiazole ring could result in highly effective and less toxic compounds.